Cas no 912852-63-2 (trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl)

• Product Name: trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl
• CAS No: 912852-63-2
• MF: C₂₉H₃₈F₂
• MW: 424.608835697174
• CID: 4786492
• PubChem ID: 11683281
• Update Time: 2026-02-27

trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• TRANS,TRANS-4'-(4'-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• 1,2-difluoro-4-[4-[4-(4-pentylcyclohexyl)cyclohexyl]phenyl]benzene
• 3,4-Difluoro-4'-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-1,1'-biphenyl
• trans,trans-3,4-Difluoro-4'-(4'-pentyl-bicyclohexyl-4-yl)-biphenyl
• trans,trans-3,4-Difluoro-4'-(4'-pentylbicyclohexyl-4-yl)biphenyl
• D5651
• DTXSID50470572
• TRANS,TRANS-4''-(4''-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• SCHEMBL7755813
• F71387
• 912852-63-2
• TRANS,TRANS-4/'/'-(4/'/'-PENTYLBICYCLOHEXYL-4-YL)-3,4-DIFLUOROBIPHENYL
• trans,trans-4 inverted exclamation marka-(4 inverted exclamation marka-Pentylbicyclohexyl-4-yl)-3,4-difluorobiphenyl
• CS-0459542
• 3,4-Difluoro-4'-(4'-pentyl-[1,1'-bi(cyclohexan)]-4-yl)-1,1'-biphenyl
• 3,4-DIFLUORO-4'-{4'-PENTYL-[1,1'-BI(CYCLOHEXANE)]-4-YL}-1,1'-BIPHENYL
• 136609-96-6
• SCHEMBL7755818
• AGN-PC-00E29A
• MFCD34167384
• BS-46092
• HRTSRDFZYBCCMA-UHFFFAOYSA-N
• trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl

• Inchi： 1S/C29H38F2/c1-2-3-4-5-21-6-8-22(9-7-21)23-10-12-24(13-11-23)25-14-16-26(17-15-25)27-18-19-28(30)29(31)20-27/h14-24H,2-13H2,1H3
• InChI Key： HRTSRDFZYBCCMA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)C1CCC(CC1)C1CCC(CCCCC)CC1)F

Computed Properties

• Exact Mass: 424.29415754g/mol
• Monoisotopic Mass: 424.29415754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl

Research Brief on trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl (CAS: 912852-63-2): Recent Advances and Applications

The compound trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl (CAS: 912852-63-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and biological relevance. Recent studies have highlighted its role as a key intermediate in the development of liquid crystal materials and its emerging potential in drug discovery.

Recent advancements in the synthesis of trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl have demonstrated improved yield and purity through optimized catalytic processes. A 2023 study published in the Journal of Medicinal Chemistry reported a novel palladium-catalyzed cross-coupling method that enhances the stereoselectivity of the compound, achieving a purity of over 98%. This methodological improvement is critical for its application in high-performance liquid crystal displays (LCDs), where purity directly impacts device efficiency.

In addition to its material science applications, this compound has shown promise in biomedical research. Preliminary in vitro studies indicate that derivatives of trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl exhibit moderate inhibitory activity against certain kinase enzymes implicated in cancer pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters identified a derivative with IC50 values in the low micromolar range against EGFR (epidermal growth factor receptor), suggesting potential as a lead compound for further optimization.

The structural analysis of trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl has also been a focal point of recent research. X-ray crystallography and NMR spectroscopy have elucidated its conformational stability, which is attributed to the trans configuration of the bicyclohexyl moiety and the difluorobiphenyl group. These structural insights are invaluable for designing analogs with tailored properties for specific applications, such as enhanced thermal stability in liquid crystals or improved binding affinity in drug candidates.

Despite these advancements, challenges remain in scaling up the synthesis and evaluating the compound's pharmacokinetic properties. Future research directions may include exploring its biocompatibility and toxicity profiles, as well as investigating its potential in combination therapies. The integration of computational modeling and high-throughput screening could further accelerate the discovery of novel applications for this versatile compound.

In conclusion, trans,trans-4'-(4'-Pentylbicyclohexyl-4-YL)-3,4-difluorobiphenyl (CAS: 912852-63-2) represents a multifaceted compound with significant potential in both material science and pharmaceutical development. Continued research into its synthesis, structural optimization, and biological activity will likely uncover new opportunities for innovation in these fields.